![molecular formula C16H12ClFN2S B2756983 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-1-phenyl-1H-imidazole CAS No. 478046-19-4](/img/structure/B2756983.png)
2-[(2-chloro-6-fluorobenzyl)sulfanyl]-1-phenyl-1H-imidazole
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Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
One study describes the synthesis and crystal structure analysis of derivatives related to 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-1-phenyl-1H-imidazole, emphasizing the importance of spectroscopic methods (1H NMR, 13C NMR, mass spectra) and X-ray crystal structure analyses for confirming the molecular structures. The presence of chlorine and fluorine substituents impacts the molecular packing and stability through various intermolecular interactions, showcasing the compound's utility in materials science and crystallography (Banu et al., 2014).
Antimicrobial and Anti-inflammatory Activities
Another research focus is the compound's potential for antimicrobial and anti-inflammatory applications. Derivatives of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-1-phenyl-1H-imidazole have been synthesized and evaluated for their anti-inflammatory activity and analgesic effects, demonstrating significant biological activities. This suggests their potential in developing new therapeutic agents (Khalifa & Abdelbaky, 2008).
Antioxidant Properties
The antioxidant activity of certain derivatives has been assessed, indicating that these compounds can serve as effective antioxidants. This property is critical for pharmaceutical applications where oxidative stress reduction is vital (Vieira et al., 2017).
Antiprotozoal Activity
Research into the antiprotozoal activity of novel derivatives of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-1-phenyl-1H-imidazole against pathogens such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica reveals potent activity, suggesting these compounds as potential treatments for protozoal infections (Pérez‐Villanueva et al., 2013).
High Refractive Index Materials
Additionally, derivatives of this compound have been utilized in the development of transparent aromatic polyimides with high refractive indices and small birefringence, indicating their application in advanced optical materials (Tapaswi et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-phenylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClFN2S/c17-14-7-4-8-15(18)13(14)11-21-16-19-9-10-20(16)12-5-2-1-3-6-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMMLEPLHBVLJNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=CN=C2SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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